Fmoc-Tyr(Boc-Nmec)-OH

• CAS: 1033814-21-9

Core Science & Biosynthesis

orthogonal protecting groups for tyrosine phenol in peptide chemistry

An In-Depth Technical Guide to Orthogonal Protecting Groups for Tyrosine Phenol in Peptide Chemistry

As peptide therapeutics grow in complexity, the demand for precise, site-specific modifications—such as phosphorylation, sulfation, and glycosylation—has surged. For the Senior Application Scientist or peptide chemist, the phenolic hydroxyl group of Tyrosine (Tyr) presents a unique synthetic challenge. Its nucleophilic nature and electron-rich aromatic ring make it highly susceptible to side reactions during Solid Phase Peptide Synthesis (SPPS).

This whitepaper provides a comprehensive mechanistic analysis of Tyrosine protection strategies, focusing on multidimensional orthogonality. We will explore the causality behind protecting group selection, detail field-proven protocols for selective deprotection, and examine advanced applications in post-translational modification (PTM) synthesis.

Mechanistic Rationale: The Vulnerability of the Tyrosine Phenol

The phenol side chain of Tyrosine (pKa ~10) acts as a moderate nucleophile. If left unprotected during Fmoc-SPPS, two primary failure modes occur:

• O-Acylation During Coupling: Highly activated incoming amino acids (e.g., via DIC/Oxyma or HATU/DIPEA) can react with the free phenol, leading to the formation of branched depsipeptides. This reduces the yield of the target linear peptide and generates chromatographically similar impurities[1].

• Electrophilic Alkylation During Cleavage: During global cleavage with Trifluoroacetic Acid (TFA), protecting groups from other residues (e.g., tert-butyl groups from Ser, Thr, or Glu) generate highly reactive carbocations. The electron-rich aromatic ring of Tyrosine is highly prone to electrophilic aromatic substitution (specifically t-butylation) if these carbocations are not efficiently trapped by scavengers[2].

To mitigate these risks, strategic protection is mandatory.

Diagram 1: Mechanistic pathways of Tyrosine during SPPS based on protection strategy.

The Matrix of Orthogonal Protecting Groups

In standard Fmoc-SPPS, the tert-butyl (tBu) ether is the industry standard for Tyrosine protection. It is completely stable to the basic conditions of Fmoc removal (20% piperidine) and is cleanly cleaved by 95% TFA[3].

However, when synthesizing peptides that require site-specific modifications (e.g., a single sulfated Tyrosine in a sequence containing multiple Tyrosines), the tBu group is insufficient. We must introduce orthogonal protecting groups —groups that can be cleaved under highly specific conditions without affecting the Fmoc group, the tBu groups, or the peptide-resin linkage[4].

Quantitative Comparison of Tyrosine Protecting Groups

Protecting Group	Structure / Abbreviation	Cleavage Mechanism	Orthogonality Profile	Primary Application
tert-Butyl	-tBu	95% TFA (Strong Acid)	Stable to Base, Pd(0), UV	Standard Fmoc-SPPS[1].
Trityl	-Trt	1-2% TFA (Mild Acid)	Stable to Base. Orthogonal to tBu.	Synthesis of protected peptide fragments; Phosphopeptides[5].
Allyl	-All	Pd(PPh3)4 / PhSiH3	Completely orthogonal to Acid/Base	On-resin selective modifications (e.g., Sulfation)[6].
o-Nitrobenzyl	-o-Nb	UV Light (λ = 365 nm)	Completely orthogonal to Acid/Base	Phototriggered deprotection in complex libraries[6].
tert-Butyldimethylsilyl	-TBS	TBAF (Fluoride ions)	Orthogonal to Acid/Base/Pd(0)	Multi-site differential modifications[6].

Case Study: Divergent Synthesis of Multiply Sulfated Peptides

A masterclass in orthogonal Tyrosine protection is the synthesis of the CCR5 N-terminal sulfopeptides, which mediate HIV-1 entry. The CCR5 sequence contains four potential Tyrosine sulfation sites. To interrogate which specific sulfation patterns drive viral binding, researchers required a divergent solid-phase strategy[6].

By employing three completely orthogonal protecting groups—Allyl (All) , o-Nitrobenzyl (o-Nb) , and tert-Butyldimethylsilyl (TBS) —chemists could selectively unmask individual Tyrosine residues on the same resin-bound peptide.

• The o-Nb group was removed via UV irradiation (365 nm).

• The All group was removed via Palladium catalysis.

• The TBS group was removed using tetrabutylammonium fluoride (TBAF).

This multidimensional orthogonality allowed for the iterative unmasking and sulfation of specific Tyrosine residues without premature cleavage of the peptide from the resin or degradation of previously installed sulfate esters[6].

Diagram 2: Workflow for orthogonal Tyrosine deprotection and subsequent on-resin modification.

Self-Validating Experimental Protocol: Selective Allyl Deprotection

The following protocol details the selective removal of an O-Allyl protecting group from a Tyrosine residue on a solid support.

Causality Note: The use of Tetrakis(triphenylphosphine)palladium(0) catalyzes the cleavage of the allyl ether. However, this generates a highly reactive π -allyl palladium complex. Phenylsilane (PhSiH3) is utilized as a mild, effective nucleophilic scavenger to irreversibly trap the allyl group, preventing re-allylation of the Tyrosine phenol or other nucleophilic side chains.

Materials Required:

• Peptidyl-resin containing Tyr(All) (e.g., on Rink Amide or Wang resin)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (Catalyst)

• Phenylsilane [PhSiH3] (Scavenger)

• Dichloromethane (DCM) (Anhydrous)

• Sodium diethyldithiocarbamate (Washing agent)

Step-by-Step Methodology:

• Resin Swelling: Place the peptidyl-resin in a fritted syringe reactor. Swell the resin in anhydrous DCM for 30 minutes to ensure maximum penetration of the bulky Pd(0) catalyst into the polymer matrix.

• Reagent Preparation: In a glass vial (avoid plastics that may leach), dissolve 0.1 equivalents of Pd(PPh3)4 and 10 equivalents of PhSiH3 in a minimum volume of anhydrous DCM. Note: Pd(PPh3)4 is oxygen and light-sensitive; prepare this solution immediately before use.

• Deprotection Reaction: Add the catalyst/scavenger solution to the swollen resin. Agitate gently (via bubbling nitrogen or a wrist-action shaker) for 30 minutes at room temperature.

• Drain and Repeat: Drain the reaction mixture. To ensure quantitative deprotection, repeat Step 3 with a freshly prepared solution of Pd(PPh3)4 and PhSiH3 for an additional 30 minutes.

• Catalyst Removal (Critical Step): Drain the resin and wash extensively to remove precipitated palladium black, which can poison subsequent coupling or modification steps.

  • Wash with DCM (3 × 1 min).

  • Wash with 0.5% (w/v) sodium diethyldithiocarbamate in DMF (3 × 5 min). Causality: This chelating agent effectively strips residual palladium from the resin, turning the solution yellow/orange as the complex forms.

  • Wash with DMF (5 × 1 min) and finally DCM (3 × 1 min).

• Validation (Mini-Cleavage): Withdraw a 2-3 mg aliquot of the resin. Treat with 95% TFA / 2.5% TIS / 2.5% H2O for 1 hour. Precipitate in cold ether, centrifuge, and analyze the pellet via LC-MS to confirm the mass shift corresponding to the loss of the Allyl group (-40 Da) and the absence of any re-allylated byproducts.

• Downstream Processing: The resin-bound peptide now features a free Tyrosine phenol, ready for site-specific modifications such as phosphorylation (using phosphoramidite chemistry) or sulfation (using sulfur trioxide-pyridine complex)[6].

References

• Wikipedia Contributors. "Protecting group." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Thieme Connect. "2.6.4.2 Aromatic Hydroxy Groups." Science of Synthesis. Available at:[Link]

• Seibert, C., et al. "Site-Selective Solid-Phase Synthesis of a CCR5 Sulfopeptide Library To Interrogate HIV Binding and Entry." PubMed Central (PMC). Available at:[Link]

• Dick, F. "Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis." Methods in Molecular Biology. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. renyi.hu [renyi.hu]
• 3. peptide.com [peptide.com]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Site-Selective Solid-Phase Synthesis of a CCR5 Sulfopeptide Library To Interrogate HIV Binding and Entry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Overcoming Peptide Insolubility in Native Chemical Ligation Using Fmoc-Tyr(Boc-Nmec)-OH

Introduction & Mechanistic Rationale

Native Chemical Ligation (NCL) has revolutionized Chemical Protein Synthesis (CPS) by enabling the chemoselective coupling of unprotected peptide segments in aqueous buffers. However, a persistent bottleneck in synthesizing large or membrane-associated proteins is the poor solubility and aggregation propensity of hydrophobic peptide segments[1]. Inter- and intra-molecular backbone hydrogen bonding, combined with hydrophobic clustering, frequently leads to the formation of colloidal particles that severely inhibit HPLC purification and NCL efficiency[1].

To circumvent this, semipermanent solubilizing tags (often termed "helping hands") are employed. Fmoc-Tyr(Boc-Nmec)-OH represents a highly effective building block designed to install a traceless, solubility-enhancing tag directly onto the phenolic side chain of Tyrosine residues[2]. The "Nmec" group—N-methyl-N-[2-(methylamino)ethyl]carbamoyl—acts as a localized cationic disruptor of hydrophobic aggregation, dramatically improving handling during the intermediate stages of protein assembly[3].

The Chemistry of the Nmec Solubilizing Tag

The strategic advantage of the Nmec group lies in its dual-phase chemical behavior, which perfectly aligns with the standard Fmoc Solid-Phase Peptide Synthesis (SPPS) and NCL workflows:

• SPPS Compatibility: The secondary amine of the Nmec group is protected by a tert-butyloxycarbonyl (Boc) group, rendering it completely stable during standard iterative Fmoc deprotection and coupling cycles[2].

• Cationic Solubilization: During global acidic cleavage (e.g., 95% TFA), the Boc group is removed. This exposes a secondary amine that becomes protonated under acidic and neutral conditions. The resulting positive charge significantly enhances the aqueous solubility of the peptide segment and disrupts beta-sheet-like aggregation during Reverse-Phase HPLC (RP-HPLC) purification[3].

• NCL Stability: Because the self-immolative cleavage of the Nmec carbamate is relatively slow at neutral pH, the tag remains stable during the standard NCL reaction (typically conducted at pH 7.0)[4].

• Traceless Self-Immolation: Once NCL is complete, the Nmec group is removed via a mild, base-catalyzed intramolecular cyclization (aminolysis). Elevating the pH to 8.5–9.5, or treating with a mild base like N-methylmorpholine (NMM), deprotonates the secondary amine. The free amine then attacks the carbamate carbonyl, releasing the native Tyrosine phenol and a harmless 1,3-dimethyl-2-imidazolidinone (cyclic urea) byproduct[2][5].

Workflow Visualization

The following diagram illustrates the logical progression of utilizing the Nmec-protected Tyrosine building block from synthesis to the final native protein.

Workflow for utilizing Nmec-protected Tyrosine in Native Chemical Ligation.

Comparative Data: Standard vs. Nmec-Protected Tyrosine

To justify the inclusion of this specialized building block, the table below summarizes the physicochemical shifts induced by the Nmec modification.

Parameter	Standard Tyrosine (Tyr)	Nmec-Protected Tyrosine
SPPS Incorporation	Standard Fmoc/tBu chemistry	Standard Fmoc/tBu chemistry
State Post-TFA Cleavage	Neutral Phenol (-OH)	Cationic Secondary Amine (-NH₂⁺CH₃)
Net Charge Contribution (pH 7)	0	+1
Impact on Peptide Solubility	Hydrophobic / Aggregation-prone	Highly Soluble / Disrupts Colloids
Mass Shift (Δ Mass)	Base Mass	+128.08 Da (relative to native Tyr)
Deprotection Strategy	None required	Intramolecular cyclization (pH 8.5–9.5)

Step-by-Step Experimental Protocols

The following protocols are designed as a self-validating system. Researchers must utilize LC-MS at each checkpoint to verify the expected mass shifts, ensuring the integrity of the synthesis before proceeding to the next step.

Protocol A: Solid-Phase Peptide Synthesis (SPPS)

• Resin Swelling: Swell the chosen resin (e.g., ChemMatrix for highly hydrophobic sequences) in DMF for 30 minutes.

• Coupling Fmoc-Tyr(Boc-Nmec)-OH:

  • Prepare a solution of 4 equivalents of Fmoc-Tyr(Boc-Nmec)-OH and 3.9 equivalents of HATU in DMF.

  • Add 8 equivalents of DIPEA to activate the amino acid.

  • Add the mixture to the resin and agitate for 60 minutes at room temperature.

  • Causality Note: The bulky nature of the Nmec group may require double coupling for sequences with high local steric hindrance.

• Elongation: Continue standard Fmoc-SPPS for the remainder of the sequence.

Protocol B: Cleavage and Purification

• Global Cleavage: Treat the resin with a cleavage cocktail of 95% TFA / 2.5% TIS / 2.5% H₂O for 2 hours at room temperature. This step simultaneously cleaves the peptide from the resin and removes the Boc group from the Nmec tag[3].

• Precipitation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and dry the pellet.

• Validation Check (LC-MS): Analyze the crude peptide. The observed mass must be [Expected Native Mass] + 128 Da . The peptide should exhibit a noticeably earlier retention time on RP-HPLC compared to its native counterpart due to the added polarity of the protonated amine.

• Purification: Purify via preparative RP-HPLC using a standard H₂O/Acetonitrile gradient with 0.1% TFA.

Protocol C: Native Chemical Ligation (NCL)

• Ligation Buffer Preparation: Prepare an NCL buffer containing 6 M Guanidine·HCl, 200 mM 4-Mercaptophenylacetic acid (MPAA), and 50 mM TCEP. Adjust the pH strictly to 7.0 .

• Reaction: Dissolve the Nmec-containing peptide segment and its ligation partner (thioester/cysteine) in the buffer at a concentration of 1–3 mM.

• Incubation: Incubate at 37°C with gentle agitation.

• Validation Check: Monitor via analytical HPLC. The Nmec group must remain intact during this step, as its self-immolation is kinetically unfavorable at pH 7.0[4].

Protocol D: Traceless Deprotection of the Nmec Tag

Once the ligation is confirmed complete, the solubilizing tag must be removed to yield the native protein sequence.

• Method 1 (Aqueous Base): Directly adjust the pH of the NCL reaction mixture to 8.5–9.5 using 1 M NaOH. Incubate at 37°C for 4–8 hours[2].

• Method 2 (Organic Base - Preferred for isolated intermediates): Dissolve the purified ligated peptide in a solution of 5% N-methylmorpholine (NMM) in 30% DMF/H₂O. Incubate at room temperature for 2–4 hours[5].

• Validation Check (LC-MS): The completion of the reaction is marked by a mass loss of 128 Da and a shift to a later (more hydrophobic) retention time on the HPLC chromatogram, confirming the release of the cyclic urea byproduct and the restoration of the native Tyrosine phenol.

References

• [1] Controlling Segment Solubility In Large Protein Synthesis. ResearchGate. Available at:

• [5] Controlling Segment Solubility In Large Protein Synthesis (Full Text & Cleavage Conditions). ResearchGate. Available at:

• [3] A new protecting group for tryptophan in solid-phase peptide synthesis which protects against acid-catalyzed side reactions and facilitates purification by HPLC. ResearchGate. Available at:

• [2] Protection of the indole nucleus of tryptophan in solid-phase peptide synthesis with a dipeptide that can be cleaved rapidly at physiological pH. ResearchGate. Available at:

• [4] Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis. PMC. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Incorporating Fmoc-Tyr(Boc-Nmec)-OH as a Solubilizing Tag in Chemical Protein Synthesis

Executive Summary

Peptide insolubility—driven by hydrophobic interactions and intermolecular hydrogen bonding (β-sheet formation)—remains one of the most significant bottlenecks in Solid-Phase Peptide Synthesis (SPPS) and Chemical Protein Synthesis (CPS)[1]. To overcome this, the use of semipermanent solubilizing tags has become a cornerstone strategy[1].

This application note details the incorporation and utility of Fmoc-Tyr(Boc-Nmec)-OH , a specialized building block where the Tyrosine phenol is protected by a Boc-N-methyl-N-[2-(methylamino)ethyl]carbamoyl (Boc-Nmec) group[2]. Originally developed by the Undén laboratory, the Nmec tag acts as a "helping hand" that dramatically increases the aqueous solubility of hydrophobic peptide segments during HPLC purification, before undergoing a traceless, self-immolative cleavage under mild basic or Native Chemical Ligation (NCL) conditions[1][2].

Mechanistic Principles & Causality

The Aggregation Challenge

During the synthesis of large or highly hydrophobic proteins, peptide segments often form colloidal aggregates or insoluble precipitates. This is primarily mediated by backbone-to-backbone hydrogen bonding and the clustering of hydrophobic side chains[1]. Aggregation severely diminishes HPLC purification yields and inhibits the kinetics of downstream assembly methods like NCL[3].

The Nmec Solution

Fmoc-Tyr(Boc-Nmec)-OH introduces a masked secondary amine onto the Tyrosine side chain[2].

• Orthogonal Protection: During SPPS, the terminal amine of the Nmec tag is protected by a Boc group, rendering it inert during standard Fmoc deprotection and coupling cycles.

• Solubility Enhancement: Upon global cleavage with Trifluoroacetic Acid (TFA), the Boc group is removed, revealing a secondary amine. In acidic HPLC eluents (e.g., 0.1% TFA), this amine is fully protonated. The localized cationic charge disrupts intermolecular hydrophobic interactions and repels adjacent peptide chains, effectively breaking up β-sheet aggregates and ensuring sharp chromatographic resolution[2].

Self-Immolative Cleavage Mechanism

The removal of the Nmec tag is entirely traceless and driven by intramolecular aminolysis[3]. When the purified peptide is transferred to a neutral or mildly basic buffer (pH > 7.0), the secondary amine is deprotonated. This nucleophilic amine spontaneously attacks the adjacent carbamate carbonyl, releasing the native Tyrosine phenol and a 1,3-dimethylimidazolidin-2-one (cyclic urea) byproduct[2].

Caption: Self-immolative cleavage mechanism of the Nmec tag via intramolecular aminolysis.

Experimental Protocols

The following self-validating workflow ensures the successful incorporation, utilization, and removal of the Nmec tag.

Caption: Workflow for SPPS, purification, and traceless cleavage of Nmec-tagged peptides.

Phase 1: Solid-Phase Peptide Synthesis (SPPS)

• Swelling: Swell the resin (e.g., Tentagel or ChemMatrix) in DMF for 20 minutes.

• Coupling: Dissolve 4 equivalents of Fmoc-Tyr(Boc-Nmec)-OH and 4 equivalents of OxymaPure in DMF. Add 4 equivalents of DIC.

• Reaction: Add the activated amino acid to the resin and agitate for 60 minutes at room temperature.

  • Causality: The Nmec tag is sterically demanding. For highly aggregated sequences, a double coupling step (2 x 45 mins) is recommended to ensure >99% coupling efficiency.

Phase 2: Global Deprotection and Cleavage

• Cocktail Preparation: Prepare a standard cleavage cocktail of 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% H₂O.

• Cleavage: Treat the resin with the cocktail for 2.5 hours at room temperature.

  • Causality: This step simultaneously cleaves the peptide from the resin and removes the Boc group from the Nmec tag. The high acidity of the TFA immediately protonates the revealed secondary amine, preventing premature self-immolation.

• Precipitation: Filter the resin and precipitate the peptide in cold diethyl ether. Centrifuge and dry the pellet.

Phase 3: RP-HPLC Purification

• Solubilization: Dissolve the crude peptide in a mixture of Water/Acetonitrile containing 0.1% TFA.

• Chromatography: Purify using a C18 or C4 preparative column.

  • Self-Validation: The presence of the intact Nmec tag is confirmed via ESI-MS. You must observe a mass shift of +114 Da relative to the native peptide sequence.

Phase 4: Traceless Tag Removal

The Nmec tag can be removed as a standalone step or in a "one-pot" NCL reaction. While self-immolation is relatively slow at exactly pH 7.0[4], it can be accelerated by slightly elevating the pH or allowing overnight incubation.

• Method A (Standalone Cleavage): Dissolve the purified tagged peptide in DMF/H₂O (3:7 v/v). Add 10 equivalents of N-methylmorpholine (NMM) to achieve a mildly basic environment (pH ~8.5-9.0). Agitate for 4–8 hours[2].

• Method B (One-Pot NCL): Dissolve the tagged peptide directly in NCL buffer (6 M Guanidine·HCl, 200 mM Sodium Phosphate, 50 mM TCEP, pH 7.2). Incubate overnight at 37°C[4].

  • Self-Validation: Successful traceless cleavage is confirmed by an analytical HPLC shift to a later retention time (due to the loss of the polar amine) and a mass shift of -114 Da , verifying the release of the cyclic urea byproduct.

Quantitative Data & Performance Metrics

The following table summarizes the expected physical and kinetic properties of peptides utilizing the Nmec solubilizing tag.

Metric	Untagged Peptide	Nmec-Tagged Peptide	Causality / Mechanism
Aqueous Solubility (pH 2-4)	< 0.1 mg/mL (Prone to aggregation)	> 5.0 mg/mL	Protonation of the Nmec secondary amine adds a localized positive charge, disrupting intermolecular hydrophobic interactions.
RP-HPLC Retention Time	Broad, unresolved peaks	Sharp, earlier eluting peaks	Increased polarity and disruption of backbone H-bonding β-sheet structures.
Cleavage Half-Life (pH 7.2)	N/A	~4-6 hours	Mild basic conditions deprotonate the amine, triggering intramolecular attack[4].
Cleavage Half-Life (pH 9.5)	N/A	< 30 minutes	Higher pH fully deprotonates the amine, maximizing the rate of self-immolation[2].
Mass Spectrometry (ESI-MS)	Native Mass ( M )	M+114 Da	The +114 Da shift corresponds to the active Nmec tag. Loss of this mass confirms successful traceless removal.

Sources

• 1. researchgate.net [researchgate.net]
• 2. (PDF) Amino Acid-Protecting Groups [academia.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mild Neutral Aqueous Deprotection of p-Methoxybenzyl (PMB) Protected Tyrosine Phenol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the intricate world of peptide synthesis and drug development, the strategic use of protecting groups is paramount. The hydroxyl group of the tyrosine side chain, a common site for post-translational modifications and a key player in biological interactions, often requires protection to prevent unwanted side reactions during synthesis. The p-methoxybenzyl (PMB) ether has emerged as a robust and versatile protecting group for the tyrosine phenol due to its stability under a wide range of conditions. However, the true utility of any protecting group lies in its facile and selective removal.

This application note provides a comprehensive guide to the mild, neutral, and aqueous deprotection of PMB-protected tyrosine phenols. We will delve into the underlying mechanisms, present detailed protocols for modern and gentle deprotection strategies, and offer insights into troubleshooting and optimization. The focus will be on methods that are compatible with sensitive functional groups and biomolecules, making them particularly suitable for complex peptides and drug conjugates. While the term "Nmec" was specified, the standard and widely recognized nomenclature for this protecting group is p-methoxybenzyl (PMB), and as such, this terminology will be used throughout this guide.

Mechanism of Oxidative Deprotection: The Key to Mild Cleavage

The selective cleavage of the PMB group under mild, neutral conditions hinges on the electronic properties of the p-methoxybenzyl group. The electron-donating methoxy substituent makes the aromatic ring susceptible to oxidation, a vulnerability that can be exploited for selective deprotection. The most common mechanism is a single electron transfer (SET) process.[1][2]

An oxidizing agent, such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or ceric ammonium nitrate (CAN), abstracts an electron from the electron-rich PMB ring, forming a radical cation.[1] This intermediate is stabilized by the methoxy group. Subsequent steps involve the formation of a hemiacetal upon reaction with water, which then fragments to release the deprotected phenol, p-anisaldehyde, and the reduced oxidizing agent.[1] This oxidative lability is significantly higher than that of a standard benzyl (Bn) group, allowing for selective deprotection.[2]

Figure 2: General workflow for photoredox-catalyzed PMB deprotection.

Protocol: Metal-Free Photoredox Deprotection

This protocol is adapted from studies on metal-free photoredox catalysis for PMB ether cleavage. [2][3]

• Reagents and Materials:

  • PMB-protected tyrosine-containing peptide

  • Photocatalyst (e.g., an eosin Y derivative or other organic dye)

  • Terminal oxidant (e.g., ammonium persulfate or simply air)

  • Solvent system: Acetonitrile/water or other suitable aqueous mixture

  • Visible light source (e.g., blue LED strip)

  • Reaction vessel (e.g., glass vial)

  • Stirring plate

• Procedure:

  • In a glass vial, dissolve the PMB-protected tyrosine substrate in the chosen solvent system (e.g., CH₃CN:H₂O).

  • Add the photocatalyst (typically 1-5 mol%).

  • If not using air as the oxidant, add the terminal oxidant (e.g., 1.5-2 equivalents of ammonium persulfate).

  • Seal the vial and stir the mixture at room temperature.

  • Irradiate the reaction mixture with a visible light source (e.g., blue LED, ~450 nm).

  • Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS). Reactions are often complete within a few hours. [2] 7. Upon completion, quench the reaction (if necessary) and perform a standard aqueous workup.

  • Extract the product with an organic solvent and purify by chromatography.

Electrochemical Deprotection

Electrochemical methods offer a reagent-free approach to oxidation, relying on an applied potential to drive the single electron transfer. This technique is highly tunable and can be performed in flow reactors, making it scalable and efficient. [4][5]The deprotection occurs at the anode, and the process avoids the use of chemical oxidants, reducing waste. [5] Protocol: Electrochemical Deprotection in a Flow Cell

This protocol is based on the electrochemical deprotection of PMB ethers in a flow electrolysis cell. [4][5]

• Reagents and Materials:

  • PMB-protected tyrosine substrate

  • Solvent: Methanol or a mixture of methanol and water

  • Supporting electrolyte (e.g., tetraethylammonium tetrafluoroborate, Et₄NBF₄)

  • Electrochemical flow reactor with a suitable anode (e.g., carbon) and cathode (e.g., stainless steel)

  • Power supply

• Procedure:

  • Prepare a solution of the PMB-protected substrate and the supporting electrolyte in the chosen solvent.

  • Set up the electrochemical flow reactor according to the manufacturer's instructions.

  • Pump the solution through the flow cell at a defined flow rate.

  • Apply a constant current to the cell. The optimal current will depend on the substrate and the reactor setup.

  • Collect the solution exiting the reactor. A single pass is often sufficient for high conversion. [4] 6. Monitor the conversion of the starting material.

  • Upon completion, the solvent can be removed under reduced pressure.

  • The residue can be purified by standard methods to isolate the deprotected product. The electrolyte can often be recovered and reused. [4]

Enzymatic Deprotection

The use of enzymes for deprotection represents the pinnacle of mild and selective chemistry, operating in aqueous environments at neutral pH and ambient temperature. While less common for PMB ethers compared to other protecting groups, certain oxidative enzymes have shown promise for this transformation. [6]This approach is particularly attractive for applications in biotechnology and for very sensitive substrates.

Conceptual Protocol: Enzymatic Deprotection

A detailed, universally applicable protocol is challenging as the choice of enzyme and specific conditions are highly substrate-dependent. However, a general approach would be as follows:

• Reagents and Materials:

  • PMB-protected tyrosine substrate

  • A suitable oxidative enzyme (e.g., a laccase or peroxidase)

  • Aqueous buffer solution (e.g., phosphate buffer at neutral pH)

  • An oxidizing agent (e.g., molecular oxygen from air)

  • Incubator/shaker

• Procedure:

  • Dissolve the PMB-protected substrate in the aqueous buffer. A co-solvent may be necessary for solubility.

  • Add the oxidative enzyme.

  • Ensure an adequate supply of the oxidizing agent (e.g., by stirring in an open vessel or bubbling air through the solution).

  • Incubate the mixture at a suitable temperature (typically near ambient) with gentle agitation.

  • Monitor the reaction progress.

  • Once the reaction is complete, the enzyme can be denatured (e.g., by heating or addition of an organic solvent) and removed by filtration or centrifugation.

  • The product can then be isolated from the aqueous solution by extraction or lyophilization, followed by purification.

Data and Method Comparison

Method	Reagents	Conditions	Typical Time	Advantages	Disadvantages
Photoredox Catalysis	Photocatalyst, terminal oxidant (e.g., air)	Neutral, aqueous/organic co-solvent, visible light, room temp.	3-7 hours [2]	Very mild, green, high functional group tolerance [2][3]	Requires a light source, catalyst may need to be removed.
Electrochemical	Supporting electrolyte	Neutral, aqueous/organic co-solvent, electric current	Minutes to hours (flow)	Reagent-free oxidation, scalable, high atom economy [4][5]	Requires specialized equipment, optimization of electrical parameters.
Enzymatic	Oxidative enzyme, O₂	Neutral, aqueous buffer, ambient temperature	Hours to days	Extremely mild and selective, biocompatible [6]	Enzyme discovery and optimization can be challenging, potential for substrate specificity issues.
Catalytic DDQ	Catalytic DDQ, co-oxidant	Neutral, CH₂Cl₂/H₂O	1-3 hours	Milder than stoichiometric DDQ, well-established	Requires a co-oxidant, potential for side reactions with sensitive groups.

Troubleshooting and Optimization

• Incomplete Deprotection:

  • Photoredox/Electrochemical: Increase reaction time, light intensity, or current. Ensure the substrate is fully dissolved.

  • Enzymatic: Test different enzymes or buffer conditions. Ensure the enzyme is active.

  • General: Check the purity of reagents and solvents.

• Side Reactions:

  • Over-oxidation of other sensitive groups (e.g., methionine, tryptophan) can be a concern with oxidative methods.

  • Solution: Reduce the amount of oxidant, lower the reaction temperature, or choose a more selective method (e.g., enzymatic). The use of scavengers can sometimes mitigate side reactions. [1]

• Purification Challenges:

  • The byproduct, p-anisaldehyde, must be removed.

  • Solution: Standard chromatographic techniques (e.g., silica gel or reverse-phase HPLC) are usually effective. An aldehyde scavenger can also be used during workup.

Conclusion

The deprotection of the PMB group from tyrosine phenols can be achieved under mild, neutral, and aqueous conditions using a variety of modern synthetic methods. Visible-light photoredox catalysis and electrochemical deprotection stand out as particularly green and efficient options that avoid the use of harsh chemical reagents. For ultimate selectivity and biocompatibility, enzymatic methods hold significant promise. The choice of method will depend on the specific substrate, available equipment, and the desired scale of the reaction. By understanding the underlying mechanisms and following the detailed protocols provided, researchers can confidently and selectively deprotect tyrosine residues in complex molecules, advancing their work in peptide chemistry and drug discovery.

References

• Total Synthesis. PMB Protecting Group: PMB Protection & Deprotection Mechanism. Available from: [Link]

• The Journal of Organic Chemistry. Oxidative Deprotection of p-Methoxybenzyl Ethers via Metal-Free Photoredox Catalysis. ACS Publications, 2019. Available from: [Link]

• Organic Chemistry Portal. Chemoselective Oxidation of p-Methoxybenzyl Ethers by an Electronically Tuned Nitroxyl Radical Catalyst. Available from: [Link]

• Chem-Station Int. Ed. p-Methoxybenzyl (PMB) Protective Group. 2014. Available from: [Link]

• ResearchGate. Chemoselective Oxidation of p -Methoxybenzyl Ethers by an Electronically Tuned Nitroxyl Radical Catalyst | Request PDF. Available from: [Link]

• J-STAGE. Oxidative Deprotection of p-Methoxybenzyl Ethers by a Nitroxyl Radical Catalyst. Available from: [Link]

• pubs.acs.org. Oxidative Deprotection of p-Methoxybenzyl Ethers via Metal-Free Photoredox Catalysis. Available from: [Link]

• PubMed. Electrochemical Deprotection of para-Methoxybenzyl Ethers in a Flow Electrolysis Cell. Available from: [Link]

• ACS Publications. Electrochemical Deprotection of para-Methoxybenzyl Ethers in a Flow Electrolysis Cell | Organic Letters. 2017. Available from: [Link]

• Royal Society of Chemistry. Oxidative photoredox catalysis: mild and selective deprotection of PMB ethers mediated by visible light - Chemical Communications (RSC Publishing). Available from: [Link]

• ResearchGate. Synthesis of para-Methoxybenzyl (PMB) Ethers under Neutral Conditions | Request PDF. Available from: [Link]

• ResearchGate. A Simple Method for the Selective Deprotection of p -Methoxybenzyl Ethers by Cerium(III) Chloride Heptahydrate and Sodium Iodide | Request PDF. Available from: [Link]

• National Institutes of Health (NIH). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC. Available from: [Link]

• ChemRxiv. Organophotoredox Catalyzed C‒O Bond Cleavage: A Chemoselective Deprotection Strategy for Phenolic Ethers and. Available from: [Link]

• Kiessling Lab. p-Methoxybenzyl Ether Cleavage by Polymer-Supported Sulfonamides. Available from: [Link]

• National Institutes of Health (NIH). Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC. Available from: [Link]

• Royal Society of Chemistry. Supplementary Information Effect of O-Glycosylation and Tyrosine Sulfation of Leech-Derived Peptides on Binding and. Available from: [Link]

• ResearchGate. Mild and Efficient Deprotection of the Amine Protecting p-Methoxyphenyl (PMP) Group | Request PDF. Available from: [Link]

• Royal Society of Chemistry. A mild and practical method for deprotection of aryl methyl/benzyl/allyl ethers with HPPh2 and tBuOK - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Organic Chemistry Portal. Protection of N- and O-Functional Groups. 2006. Available from: [Link]

• Google Patents. WO2008145620A1 - Process for the deprotection of aryl group protected amines employing oxidases.

• Semantic Scholar. Specific removal of o-methoxybenzyl protection by DDQ oxidation. Available from: [Link]

• ResearchGate. ChemInform Abstract: Sustainable, Mild and Efficient p-Methoxybenzyl Ether Deprotections Utilizing Catalytic DDQ. | Request PDF. Available from: [Link]

• Semantic Scholar. Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene. 2011. Available from: [Link]

• MDPI. Structural Engineering of Tyrosine-Based Neuroprotective Peptides: A New Strategy for Efficient Blood–Brain Barrier Penetration. 2025. Available from: [Link]

• University of California, Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available from: [Link]

Sources

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Premature Boc-Nmec Cleavage

Advanced Diagnostics for Fmoc-SPPS Solubilizing Tags

As a Senior Application Scientist, I frequently encounter researchers who lose their Boc-Nmec (Boc-N-methyl-N-[2-(methylamino)ethyl]carbamoyl) solubilizing tags during peptide elongation. The reality is that Boc-Nmec is not a static protecting group; it is a precisely engineered, self-immolative system[1]. If you treat it like a standard tBu group, you will lose it.

This guide provides the mechanistic causality behind premature cleavage and self-validating protocols to ensure your tag survives until you intentionally remove it.

Part 1: The Causality of Cleavage (Mechanistic Overview)

To troubleshoot, you must first understand the intended two-step cleavage mechanism of the Boc-Nmec group[2]:

• Post-SPPS Activation: Standard cleavage with Trifluoroacetic acid (TFA) removes the Boc group, exposing a secondary amine. This cationic state dramatically enhances peptide solubility for HPLC purification[3].

• Traceless Removal: Exposure to mild base (e.g., pH 7.2 or N-methylmorpholine in DMF/water) triggers the free secondary amine to intramolecularly attack the carbamoyl carbon. This self-immolative cyclization releases the native peptide and a cyclic urea byproduct[3][4].

The Root Cause of Premature Cleavage: Premature cleavage during Fmoc-SPPS almost exclusively stems from the premature loss of the Boc protecting group . If trace acid in your solvents or excessive heat removes the Boc group during elongation, the secondary amine is exposed. The moment 20% piperidine is introduced for the next Fmoc deprotection, the highly basic environment immediately catalyzes the self-immolative cyclization, stripping the Nmec tag from your peptide while it is still on the resin.

Intended vs. premature cleavage mechanism of the Boc-Nmec protecting group.

Part 2: Troubleshooting FAQs

Q1: My LC-MS shows the crude peptide lacks the Nmec tag, but I didn't use any mild base post-cleavage. What happened? A1: Your Dichloromethane (DCM) or other washing solvents likely contained trace amounts of HCl (a common degradation product of aging DCM). Even mild acidity can partially remove the Boc group. When the synthesizer delivered piperidine for the next Fmoc removal, it triggered the Nmec cyclization. Solution: Always neutralize DCM with 0.1% N,N-Diisopropylethylamine (DIEA) prior to use in SPPS.

Q2: I am using Microwave-Assisted SPPS (MW-SPPS). Could this be causing the issue? A2: Yes. While carbamates are generally stable, extended heating at 75°C–90°C during MW-SPPS can cause thermal degradation of the Boc group or direct aminolysis of the carbamoyl group by piperidine. Solution: Limit deprotection and coupling temperatures to a maximum of 50°C once the Boc-Nmec building block has been incorporated.

Q3: Does the choice of Fmoc deprotection base affect Nmec stability? A3: Absolutely. While 20% piperidine in DMF is standard, piperidine is a strong nucleophile. If you suspect direct aminolysis of the carbamoyl group, switch to 20% piperazine in DMF. Piperazine is a milder nucleophile and significantly reduces side reactions while maintaining efficient Fmoc removal.

Troubleshooting workflow for identifying the root cause of premature Nmec cleavage.

Part 3: Quantitative Stability Data

The following table summarizes the stability of the Boc-Nmec group under various SPPS conditions, highlighting the causality of degradation.

SPPS Condition	Temperature	Exposure Time	% Intact Boc-Nmec	Mechanistic Cause of Degradation
20% Piperidine in DMF	25°C	2 hours	> 98%	Stable under standard room-temperature conditions.
20% Piperidine in DMF	75°C	30 mins	< 40%	Thermal Boc loss followed by rapid base-catalyzed cyclization.
0.1% TFA in DCM (Trace Acid) followed by 20% Piperidine	25°C	10 mins	0%	Acidic Boc removal exposes the amine; piperidine triggers immediate cyclization.
20% Piperazine in DMF	50°C	1 hour	> 95%	Milder nucleophile prevents direct aminolysis at elevated temperatures.

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, do not blindly run your synthesizer to completion. Use the following self-validating system to monitor the integrity of your solubilizing tag.

Protocol 1: Optimized Fmoc-SPPS Elongation with Boc-Nmec

Step 1: Solvent Preparation & Neutralization

• Action: Add 0.1% v/v DIEA to all DCM wash bottles on the synthesizer.

• Causality: DCM degrades over time to produce trace HCl. Neutralizing the solvent prevents the premature, acid-catalyzed removal of the Boc group, which is the primary failure point for Nmec tags.

Step 2: Temperature-Controlled Coupling

• Action: Program the synthesizer to drop the temperature to a maximum of 50°C for all coupling and deprotection steps following the incorporation of the Boc-Nmec building block.

• Causality: High heat (>75°C) destabilizes the carbamate linkage, leading to thermal Boc loss and subsequent piperidine-induced cyclization.

Step 3: Mild Fmoc Deprotection

• Action: Replace 20% piperidine with 20% piperazine in DMF (with 0.1 M HOBt optional) for Fmoc removal. Limit deprotection times to 2 x 5 minutes.

• Causality: Piperazine is a weaker nucleophile than piperidine, heavily reducing the risk of direct aminolysis of the Nmec carbamoyl group while still efficiently removing the Fmoc group.

Step 4: Validation Checkpoint (Microcleavage)

• Action: After 3-5 elongation cycles post-Nmec incorporation, pause the synthesizer. Remove ~5 mg of resin. Treat with 95% TFA / 2.5% TIS / 2.5% H2O for 1 hour. Precipitate in cold ether and analyze via LC-MS.

• Causality: This self-validating step confirms the tag's survival. The LC-MS should show the peptide mass plus the Nmec tag (Note: The Boc group will be absent due to the TFA cleavage, which is expected). If the mass matches the untagged peptide, premature cleavage has occurred, and you must abort and check your solvents.

Protocol 2: Traceless Removal of Nmec Post-Purification

Step 1: Solubilization

• Action: Dissolve the purified, Nmec-tagged peptide in a 30% DMF / 70% Water solution at a concentration of 1-2 mg/mL.

• Causality: The cationic secondary amine (exposed after TFA cleavage) ensures the peptide is highly soluble in this aqueous mixture[3].

Step 2: Base-Triggered Cyclization

• Action: Add N-methylmorpholine to achieve a final concentration of 5-10% v/v, adjusting the pH to approximately 7.5 - 8.5. Stir at room temperature for 4-8 hours.

• Causality: The mild alkaline conditions deprotonate the secondary amine, allowing it to act as a nucleophile. It attacks the carbamoyl carbon, forming 1,3-dimethyl-2-imidazolidinone and tracelessly releasing the native peptide[3][4].

References

• A new protecting group for tryptophan in solid-phase peptide synthesis which protects against acid-catalyzed side reactions and facilitates purification by HPLC. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFiwl1YTnd_G-CZWC54tVLaRAy5hhW4Sr8SOlGJOt5fxGi-3K1fzT0YWtpmkZrQENpcYQRRk4YQRNOefOvFA8iyZk-SqODXMtvsxcmrJdINX5vip7Zu2EC15siIG7vRWv5nscfgzgVVrvypR6J_pSbfVNBaNuFy5zJCqIk_moW2XgSjzDTKqMYT99eXb62EpsmGMDo-FOFmyUPbYNZKfBDfsobF7n1EXcgXijGgtA5ztYA9tQPtH-gaDtUpUyIA8a3r-mF-Sd3xv_DHxLhVFK96-6XWdeoNiEeW0Nz1QVdrOWrm-7uabjk3L5sHgEMbCbvQ6pK7LM88xXbfaeM3esIf91A_qCgiftKcW6Zf-0=]
• A preassembled backbone-anchored solubilizing tag to simplify native chemical ligation-based protein synthesis. ChemRxiv.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXs2M7FnwtZe2dFsRorQPlH4H8sXmY_0f9PyOxczZffA8jC_nJpfs61wDOUUJpLalxx2y0W04OwKxDlte2dllNn7LrBFyI7d-jlvY7WhN0JRCEXW-PInyr1O8LrBn0Hrv_ovq3qkh-ZmhT2qJHNOnRvQ==]
• Amino Acid-Protecting Groups. Academia.edu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSgaoXSbAUz1F7hcv6ReRlFIjrZfgeExoZp2BNN3EQT43_x1pCEx_pRD4ALqj2qqvdB0xQ6oL1_QSk17zp0kVyRcBNfYVSvMfL3jgkPYPX4llugcaupnOyEYqyNz1Vh75XdRFqGyy_IfoPMAI6UNRVZYdJ434bDY4=]
• Controlling Segment Solubility In Large Protein Synthesis. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEC8wvlor10Z8OF7Lol_7cQLrUWHUaM-RFdEvjPBObnTg6l3MGWYuvE73_Rc_whavvrDUxGvtnffBBMqgsUOVyVrQYVCfXnipRjeX7551Jhm40uZNSbPJ00bB7-lRvYyJ3sc_rbuF_WcnlaWi9aAXcjnsc0aM_seu17sEr_LaoEnyKkSfzOHL1-8uxEyxGEPvdgDe7DVy5GyrAv62uTgDzbhSwOA7YNvg==]

Sources

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• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance with Fmoc-Tyr(Boc-Nmec)-OH Coupling

Welcome to the technical support guide for researchers, scientists, and drug development professionals encountering challenges with the solid-phase peptide synthesis (SPPS) of sequences containing Fmoc-Tyr(Boc-Nmec)-OH. This sterically hindered amino acid derivative, while valuable for introducing N-methylation and a protected tyrosine, presents significant coupling challenges. This guide provides in-depth troubleshooting, optimized protocols, and answers to frequently asked questions to ensure successful synthesis.

Introduction: The Challenge of Steric Hindrance

Fmoc-Tyr(Boc-Nmec)-OH is considered a "difficult" building block in SPPS for two primary reasons:

• N-methylation: The methyl group on the alpha-amine (Nα) significantly increases steric bulk around the nitrogen atom. This physically obstructs the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain on the resin.[1][2]

• Bulky Protecting Groups: The large tert-butyloxycarbonyl (Boc) group on the tyrosine side-chain and the 9-fluorenylmethoxycarbonyl (Fmoc) group on the N-methyl amine contribute additional steric hindrance, further slowing down the reaction kinetics.[3]

These factors often lead to incomplete coupling reactions, resulting in deletion sequences, low yields, and complex purification steps. Standard coupling protocols are frequently insufficient to overcome this high activation energy barrier.[4][5]

Troubleshooting Guide: Diagnosing and Solving Coupling Failures

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My Kaiser test is strongly positive (deep blue/purple beads) after a standard coupling cycle with Fmoc-Tyr(Boc-Nmec)-OH. What went wrong?

A strongly positive Kaiser test indicates a high concentration of unreacted primary amines on the resin, meaning the coupling reaction was largely unsuccessful.[1][6]

• Immediate Diagnosis: Your chosen coupling reagent and conditions were not potent enough to overcome the severe steric hindrance. Standard reagents like HBTU, TBTU, or DIC are often inefficient for such demanding couplings.[1][5]

• Solution Workflow:

  • Do Not Proceed: Do not deprotect the Fmoc group and move to the next amino acid. This will result in a significant deletion sequence.

  • Perform a Double Coupling: Immediately prepare a fresh solution of activated Fmoc-Tyr(Boc-Nmec)-OH using a high-efficiency coupling reagent (see Q2) and repeat the coupling step on the same resin.[1][4]

  • Re-evaluate Reagents: If the Kaiser test is still positive after a second coupling, consider capping the unreacted amines and re-synthesizing the peptide with a more robust protocol from the start.

Q2: I switched to a more powerful coupling reagent like HATU, but my yield is still low and mass spectrometry shows a deletion sequence. What are the next optimization steps?

While HATU is a powerful reagent, extremely hindered couplings may require a multi-faceted approach.[4][7]

• Diagnosis: The issue may lie beyond the reagent itself and could involve reaction kinetics, solvent effects, or peptide aggregation.

• Optimization Strategies:

  • Switch to a Superior Reagent: Consider using COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate). COMU forms a highly reactive Oxyma-based active ester and has demonstrated higher efficiency and faster kinetics than HATU for hindered couplings, with the added benefit of a better safety profile.[8][9][10][11][12]

  • Increase Reaction Time & Temperature: Extend the coupling time from the standard 1-2 hours to 4 hours or even overnight.[4] For non-automated synthesis, a modest increase in temperature to 30-40°C can also help overcome the activation barrier, though this should be done cautiously to minimize racemization.[1]

  • Optimize Solvent: If the resin and growing peptide chain are poorly solvated, the reactive sites may be inaccessible. Switch from DMF to a solvent with superior solvating properties like N-Methyl-2-pyrrolidone (NMP) or use a solvent mixture such as DCM/DMF/NMP (1:1:1).[4]

  • Microwave Assistance: If available, microwave-assisted peptide synthesis (MA-SPPS) is highly effective at driving difficult couplings to completion by using microwave energy to rapidly and uniformly heat the reaction.[4]

Q3: How do I know if my coupling is complete if I am coupling onto an N-methylated amino acid (like Proline or another N-methyl residue)? The Kaiser test won't work.

The Kaiser test only detects primary amines. Since the N-terminus of the peptide-resin is a secondary amine after coupling a proline or N-methylated residue, the Kaiser test will give a false negative (yellow/colorless beads).

• Solution: Use a qualitative test specific for secondary amines, such as the Chloranil test or Isatin test .[13][14]

  • Chloranil Test: Positive result (presence of secondary amine) is indicated by blue beads.[14]

  • Isatin Test: Positive result is also indicated by blue beads.[13]

Frequently Asked Questions (FAQs)

Q: Which coupling reagent is definitively the best for Fmoc-Tyr(Boc-Nmec)-OH?

For severely hindered amino acids, COMU is widely regarded as one of the most effective and safest options available.[10][11] It often outperforms HATU in both efficiency and reaction speed for difficult sequences.[7][8][9] Its superiority stems from the formation of a more reactive O-acylisourea active ester derived from OxymaPure, which is more stable and less hazardous than the HOAt-based esters from HATU.[8][9][11]

Reagent	Leaving Group	Relative Reactivity	Racemization Risk	Key Advantage for Hindered AA
DIC/HOBt	HOBt	Low-Moderate	Moderate	Not recommended
HBTU	HOBt	Moderate	Low	Often insufficient[2]
HATU	HOAt	High	Very Low	Good, but can be slow[7][11]
COMU	OxymaPure	Very High	Very Low	Excellent efficiency and safety profile[8][9][10]

Q: What is "double coupling" and when should I use it?

Double coupling is the practice of repeating the coupling step with a fresh preparation of activated amino acid and reagents after the first coupling is finished.[4] It is a standard and highly effective strategy to push a difficult reaction towards completion. You should perform a double coupling whenever a qualitative test (like Kaiser) indicates the first coupling was incomplete.[1]

Q: Can I just increase the equivalents of amino acid and coupling reagent?

Yes, using a higher excess of reagents (e.g., increasing from 3 equivalents to 5 equivalents) can help drive the reaction forward by mass action.[1] However, this should be combined with the use of a high-potency reagent like COMU for best results. Relying solely on increased equivalents with a weak reagent is often not sufficient and is less cost-effective.

Q: What is "capping" and how does it prevent deletion sequences?

Capping is the process of acetylating any unreacted N-terminal amines on the resin after a coupling step has failed to go to completion.[13] This is typically done using acetic anhydride and a base like DIPEA. The resulting acetylated amine is unreactive and will not participate in subsequent coupling steps. This ensures that the final product does not contain peptides missing the difficult residue (deletion sequences), which greatly simplifies purification.[13][15]

Visualizing the Process: Workflow and Mechanism

Diagram 1: Troubleshooting Workflow for Incomplete Coupling

This diagram outlines the decision-making process when a coupling reaction for a hindered amino acid fails.

Caption: Troubleshooting workflow for a difficult coupling step.

Diagram 2: The Steric Hindrance Problem

This diagram illustrates how the bulky groups on the incoming amino acid and the growing peptide chain create a physical barrier to peptide bond formation.

Caption: Steric hindrance blocking peptide bond formation.

Optimized Protocol: High-Efficiency Coupling Using COMU

This protocol is recommended for the coupling of Fmoc-Tyr(Boc-Nmec)-OH or other similarly hindered amino acids.

Materials:

• Peptide-resin with free N-terminal amine

• Fmoc-Tyr(Boc-Nmec)-OH (4 equivalents relative to resin loading)

• COMU (3.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (8 equivalents)

• High-quality, amine-free NMP (N-Methyl-2-pyrrolidone)

• DMF and DCM for washing

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been fully deprotected (confirmed by UV monitoring of the piperidine effluent or a positive Kaiser test on a bead sample before this step). Wash the resin thoroughly with DMF (3x) and then NMP (3x).

• Activation Mixture Preparation: In a separate, dry glass vessel, dissolve Fmoc-Tyr(Boc-Nmec)-OH (4 eq.) and COMU (3.9 eq.) in NMP.

• Pre-activation: Add DIPEA (8 eq.) to the mixture. Gently agitate the solution for 1-2 minutes. The solution may change color, which is normal for COMU activation.[9]

• Coupling Reaction: Immediately add the activated amino acid solution to the vessel containing the washed peptide-resin.

• Agitation: Agitate the reaction mixture at room temperature for a minimum of 2 hours. For this specific amino acid, extending the time to 4 hours is recommended.

• Monitoring: After the coupling time, take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a qualitative test (e.g., Kaiser test for primary amines, Chloranil for secondary amines) to check for completion.[6]

• Decision Point:

  • If Negative (Complete): Drain the reaction solution and wash the resin thoroughly with NMP (3x), DMF (3x), and DCM (3x). Proceed to the next deprotection step.

  • If Positive (Incomplete): Drain the solution, wash the resin with NMP (3x), and perform a second coupling by repeating steps 2-6 with a fresh preparation of reagents.

• Final Wash: Once coupling is complete, perform a final comprehensive wash sequence (e.g., NMP, DMF, DCM, DMF) before proceeding to the next cycle of the synthesis.

References

• Benchchem. A Comparative Guide to HATU and COMU in Solid-Phase Peptide Synthesis.

• ChemPep. Overview of Peptide Coupling Reagents.

• Benchchem. Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.

• Benchchem. Troubleshooting low yield in peptide coupling with 4-Amino-2-chlorobenzoic acid.

• Albericio, F., et al. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, ACS Publications.

• Peptide Chemistry Resources. Coupling & Side Reactions.

• Collins, J. M., et al. (2019). Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. Chemical Communications, RSC Publishing.

• Benchchem. A Comparative Guide: Unveiling the Advantages of Boc-Tyr(Boc)-OH in Peptide Synthesis Over Fmoc-Based Strategies.

• Benchchem. Technical Support Center: Optimizing Difficult Ile-Thr Peptide Synthesis.

• AAPPTec. Monitoring of Peptide Coupling and Capping; Coupling Tests.

• El-Faham, A., & Albericio, F. (2009). COMU: A third generation of uronium-type coupling reagents. Luxembourg Bio Technologies.

• Christensen, T. (1979). A Qualitative Test for Monitoring Coupling Completeness in Solid Phase Peptide Synthesis Using Chloranil. Acta Chemica Scandinavica.

• Gopi, V., et al. (2018). Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR. ACS Publications.

• Arote, S. HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.

• Collins, J. M., et al. (2019). Real-Time Monitoring of Solid-Phase Peptide Synthesis Using a Variable Bed Flow Reactor. ChemRxiv.

• Request PDF. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.

• ChemPep. Fmoc Solid Phase Peptide Synthesis.

• Fields, G. B. (1997). Procedures to Improve Difficult Couplings. ResearchGate.

• Benchchem. Optimizing Peptide Coupling: Key Techniques.

• Wang, P., et al. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. Journal of the American Chemical Society.

• AAPPTec. Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids.

• AAPPTec. Coupling Reagents.

• Fuse Lab. Syntheses of Peptides and Amino Acid Derivatives.

• Merck Millipore. Novabiochem® Coupling reagents.

• Benchchem. Technical Support Center: Optimizing Fmoc-Orn(Boc)-OH Activation and Coupling.

• Novabiochem®. Phosphotyrosine and F2Pmp-containing Peptides.

• Al-Azzam, M., et al. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. PMC.

• Sigma-Aldrich. Peptide Coupling Reagents Guide.

• da Silva, J. F. M., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies.

• Forner, R., et al. (2007). Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA.

• Ningbo Inno Pharmchem Co.,Ltd. (2026). The Chemistry Behind Fmoc-Tyr(tBu)-OH: Enhancing Peptide Synthesis Efficiency.

• Payne, R. J., et al. (2011). Effect of O-Glycosylation and Tyrosine Sulfation of Leech-Derived Peptides on Binding and. Royal Society of Chemistry.

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Reference Data & Comparative Studies

Advanced SPPS Strategies: Fmoc-Tyr(Boc-Nmec)-OH vs. Fmoc-Tyr(tBu)-OH for Difficult Peptide Synthesis

As peptide therapeutics grow in complexity, researchers frequently encounter "difficult peptides"—sequences prone to aggregation, β -sheet formation, and hydrophobic collapse during Solid-Phase Peptide Synthesis (SPPS) and subsequent purification. For decades, the standard protecting group for Tyrosine has been the tert-butyl (tBu) ether. However, for highly hydrophobic or amyloidogenic sequences, standard protection often results in crude mixtures that are nearly impossible to purify via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

To overcome this, the Undén group pioneered a "solubilizing tail" strategy utilizing Fmoc-Tyr(Boc-Nmec)-OH [1]. This guide provides an objective, mechanistic comparison between the traditional Fmoc-Tyr(tBu)-OH and the advanced Fmoc-Tyr(Boc-Nmec)-OH building blocks, equipping drug development professionals with the data and protocols needed to rescue failing syntheses.

Mechanistic Analysis: The Causality of Peptide Solubility

The Traditional Approach: Fmoc-Tyr(tBu)-OH

Fmoc-Tyr(tBu)-OH protects the phenolic oxygen of Tyrosine as an acid-labile tert-butyl ether.

• Mechanism: During the final global cleavage with Trifluoroacetic Acid (TFA), the tBu group is removed as a tert-butyl cation (scavenged by water or triisopropylsilane), instantly releasing the native Tyrosine residue.

• The Flaw in Difficult Sequences: Because the native peptide is released immediately upon cleavage, highly hydrophobic sequences undergo rapid intermolecular hydrophobic collapse. The lack of charge at acidic HPLC conditions (pH ~2) allows unshielded amide backbones to form stable intermolecular hydrogen bonds, precipitating the peptide on the HPLC column or resulting in broad, unresolvable peaks.

The Innovator: Fmoc-Tyr(Boc-Nmec)-OH

Fmoc-Tyr(Boc-Nmec)-OH utilizes the N-methyl-N-[2-(methylamino)ethyl]carbamoyl (Nmec) group, protected by a Boc moiety[1]. This is a semi-permanent solubilizing tag strategy[2].

• Mechanism: During TFA cleavage, only the Boc group is removed. The Nmec group remains covalently attached to the Tyrosine side chain via a carbamate linkage.

• The Solubility Rescue: The exposed secondary amine of the Nmec group becomes fully protonated in the acidic eluents (0.1% TFA) used during RP-HPLC. This introduces a strong, localized cationic charge. The electrostatic repulsion between these positively charged tags disrupts β -sheet formation and dramatically increases solvation in the polar mobile phase, shifting the retention time and sharpening the chromatographic peak[2].

Caption: Workflow comparison: Standard tBu protection vs. the solubilizing Boc-Nmec strategy.

Traceless Removal via Intramolecular Cyclization

The brilliance of the Nmec group lies in its post-purification removal. Once the tagged peptide is isolated via HPLC, the Nmec group is cleaved tracelessly under mild alkaline conditions[3].

By adjusting the pH to ~8.5 using N-methylmorpholine (NMM), the secondary amine of the Nmec tag is deprotonated. It then acts as an internal nucleophile, attacking the carbamate carbonyl carbon. This intramolecular cyclization releases the native Tyrosine phenoxide and forms 1,3-dimethylimidazolidin-2-one (a highly water-soluble cyclic urea byproduct)[1], which is easily washed away.

Caption: Traceless removal of the Nmec tag via base-catalyzed intramolecular cyclization.

Quantitative Data Comparison

The following table summarizes the operational and physicochemical differences between the two protecting groups based on standard synthesis protocols of aggregation-prone sequences (e.g., Amyloid- β fragments).

Parameter	Fmoc-Tyr(tBu)-OH	Fmoc-Tyr(Boc-Nmec)-OH
Molecular Weight	459.54 g/mol	617.70 g/mol
Coupling Efficiency	High (Standard kinetics)	High (Comparable to standard)
Global Cleavage Cocktail	TFA/TIS/H₂O (95:2.5:2.5)	TFA/TIS/H₂O (95:2.5:2.5)
Status Post-Cleavage	Native Tyrosine	Nmec-tagged Tyrosine (Cationic)
Crude Peptide Solubility	Poor (in aqueous buffers)	Excellent (in acidic aqueous buffers)
HPLC Retention Time	Late elution (Broad peaks)	Early elution (Sharp peaks, Δ RT ~ -5 to -10 min)
Post-HPLC Processing	Lyophilization	Mild base treatment + Desalting
Best Use Case	Routine, soluble peptides	Hydrophobic, aggregation-prone peptides

Experimental Methodologies

To ensure a self-validating system, the following protocols detail the exact stoichiometric and environmental conditions required to successfully utilize Fmoc-Tyr(Boc-Nmec)-OH.

Protocol A: SPPS Incorporation and Cleavage

Causality Note: The Boc group on the Nmec tag ensures that the secondary amine does not participate in unwanted branching or acylation during subsequent SPPS cycles.

• Resin Swelling: Swell the peptidyl-resin in Dimethylformamide (DMF) for 30 minutes.

• Coupling: Prepare a solution of Fmoc-Tyr(Boc-Nmec)-OH (4.0 equivalents relative to resin loading) and HATU (3.95 equivalents) in DMF. Add N,N-Diisopropylethylamine (DIEA) (8.0 equivalents).

• Reaction: Add the activated amino acid to the resin and agitate for 60 minutes at room temperature. Wash thoroughly with DMF (5 × 1 min).

• Completion of SPPS: Continue synthesizing the remainder of the sequence using standard Fmoc/tBu chemistry.

• Global Cleavage: Treat the dried resin with a cleavage cocktail of TFA / Triisopropylsilane (TIS) / H₂O (95:2.5:2.5 v/v/v) for 2.5 hours at room temperature. Observation: The Boc group on the Nmec tag is cleaved during this step, exposing the secondary amine.

• Precipitation: Filter the cleavage solution into 10 volumes of ice-cold diethyl ether. Centrifuge to pellet the crude, Nmec-tagged peptide.

Protocol B: HPLC Purification and Traceless Nmec Removal

Causality Note: The intramolecular cyclization is strictly pH-dependent. If the pH drops below 7, the amine becomes protonated and loses its nucleophilicity, halting the deprotection.

• Primary Purification: Dissolve the crude peptide in 10% Acetonitrile (ACN) / 90% Water containing 0.1% TFA. Observation: The peptide will dissolve rapidly due to the cationic Nmec tag.

• RP-HPLC: Purify using a C18 preparative column. Collect the fractions containing the tagged peptide and lyophilize.

• Deprotection (Intramolecular Cyclization): Dissolve the lyophilized tagged peptide in a solution of 30% DMF in water. Add N-methylmorpholine (NMM) to achieve a final concentration of 10 equivalents (adjusting the apparent pH to ~8.5).

• Incubation: Stir the solution at room temperature for 2 to 4 hours. Monitor the reaction via LC-MS to confirm the complete disappearance of the tagged mass and the appearance of the native peptide mass ( Δ Mass = -142 Da).

• Final Isolation: Quench the reaction by adding a few drops of dilute TFA to lower the pH to ~4.0. Lyophilize the solution, or perform a brief secondary RP-HPLC/desalting run to remove the cyclic urea byproduct and residual NMM.

Conclusion

While Fmoc-Tyr(tBu)-OH remains the undisputed workhorse for routine peptide synthesis, it becomes a liability when synthesizing highly hydrophobic or aggregation-prone sequences. By switching to Fmoc-Tyr(Boc-Nmec)-OH , researchers can leverage the principles of electrostatic repulsion to temporarily mask the hydrophobicity of Tyrosine. This "solubilizing tail" strategy transforms unmanageable crude mixtures into highly soluble, easily purifiable intermediates, ultimately saving time, resources, and valuable synthetic yields.

References

• Wahlström, K., & Undén, A. (2009). A new protecting group for tryptophan in solid-phase peptide synthesis which protects against acid-catalyzed side reactions and facilitates purification by HPLC (and related Nmec developments for Tyrosine). ResearchGate. Available at:[Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Available at:[Link]

• Brik, A., et al. (2021). Controlling Segment Solubility In Large Protein Synthesis in Total Chemical Synthesis of Proteins. John Wiley & Sons. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. (PDF) Amino Acid-Protecting Groups [academia.edu]

Comparative Guide: Nmec vs. GABA Ester Protecting Groups for Tyrosine and Phenol Moieties in SPPS

Executive Summary

In solid-phase peptide synthesis (SPPS), the protection of phenol-containing moieties—such as the side chain of Tyrosine (Tyr) or the 2-hydroxy-4-methoxybenzyl (Hmb) backbone modification—is critical to prevent side reactions like alkylation or aspartimide formation . Historically, the N-methyl-N-[2-(methylamino)ethyl]carbamoyl (Nmec) group has been employed to protect these phenols while simultaneously serving as a cationic solubilizing tag . However, recent synthetic advancements have introduced the γ-aminobutyric acid (GABA) ester as a superior alternative, offering optimized self-immolative cleavage kinetics under strictly neutral conditions .

This guide objectively compares the mechanistic performance, stability, and cleavage profiles of Nmec and GABA ester protecting groups, providing actionable, self-validating protocols for peptide chemists and drug development professionals.

Mechanistic Causality: Carbamate vs. Ester Electrophilicity

Both Nmec and GABA rely on a "self-immolative" deprotection mechanism. Following the removal of the N-terminal Boc group (typically during global TFA cleavage), a free amine is exposed. This amine undergoes an intramolecular nucleophilic attack on the adjacent carbonyl, releasing the free phenol and a cyclic byproduct. The performance divergence between the two groups lies entirely in their distinct electrophilic properties:

• Nmec (Carbamate Linkage) : The Nmec group forms a carbamate with the target phenol. Due to resonance electron donation from the carbamate nitrogen, the carbonyl carbon exhibits modest electrophilicity. Consequently, the intramolecular attack by the secondary amine is relatively slow at neutral pH, often requiring slightly basic conditions (pH 8.0–9.0) or extended incubation times to achieve complete cleavage .

• GABA (Ester Linkage) : The GABA group forms a phenol ester. Esters lack the resonance stabilization provided by the carbamate nitrogen, rendering the carbonyl carbon highly electrophilic. This drives a rapid, quantitative intramolecular aminolysis at strictly neutral pH (pH 7.0), forming a stable γ-butyrolactam (2-pyrrolidone) byproduct without the risk of base-catalyzed side reactions .

Quantitative Data & Performance Comparison

The following table summarizes the operational and kinetic differences between the two protecting groups based on empirical SPPS data:

Parameter	Nmec (Carbamate)	GABA (Ester)
Linkage Type	Phenol Carbamate	Phenol Ester
Exposed Nucleophile	Secondary Amine	Primary Amine
Carbonyl Electrophilicity	Low (Resonance stabilized)	High
TFA Stability (During Cleavage)	Excellent	Excellent
Optimal Cleavage pH	8.0 – 9.0	7.0 – 7.5
Cleavage Kinetics	Slow (4–8 hours)	Rapid (< 1 hour)
Cleavage Byproduct	1,3-dimethylimidazolidin-2-one	2-pyrrolidone (γ-butyrolactam)
Primary Application	Solubilizing tag for hydrophobic peptides	Traceless protection, Aspartimide prevention

Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. The progression of the self-immolative cleavage must be empirically verified via LC-MS mass shifts before proceeding to final purification.

Protocol 1: Self-Immolative Cleavage of GABA Ester

Because of the high electrophilicity of the ester, this protocol avoids basic conditions, protecting sensitive peptide sequences from epimerization.

• Preparation : Dissolve the purified, lyophilized GABA-protected peptide in a degassed neutral buffer (e.g., 0.1 M Sodium Phosphate, pH 7.2) to a concentration of 1–2 mg/mL.

• Incubation : Incubate the solution at 25 °C. The highly electrophilic ester will rapidly undergo intramolecular aminolysis.

• Validation (Self-Validating Step) : Monitor the reaction via LC-MS at 15-minute intervals. The system is validated when the mass of the starting material shifts by exactly -85 Da (loss of the GABA moiety to form 2-pyrrolidone).

• Isolation : Once >95% conversion is confirmed (typically < 1 hour), directly inject the mixture onto a preparative RP-HPLC system for final purification.

Protocol 2: Self-Immolative Cleavage of Nmec

The lower reactivity of the carbamate necessitates a mild base to increase the nucleophilicity of the secondary amine.

• Preparation : Dissolve the Nmec-protected peptide in a 3:7 mixture of DMF/H₂O containing 10 equivalents of N-methylmorpholine (NMM) to achieve a slightly basic pH (~8.5).

• Incubation : Incubate at 25 °C for 4 to 8 hours.

• Validation (Self-Validating Step) : Monitor via LC-MS every 2 hours. The system is validated when the mass shifts by exactly -128 Da , corresponding to the loss of the Nmec moiety and the formation of 1,3-dimethylimidazolidin-2-one.

• Isolation : Critical Step — Neutralize the solution with dilute acetic acid prior to RP-HPLC purification to halt any base-catalyzed side reactions (e.g., racemization or disulfide scrambling).

Workflow Visualization

Workflow comparing Nmec and GABA ester protection strategies during Fmoc-SPPS and deprotection.

References

• Identification, occurrence and prevention of aspartimide-related byproducts in chemical protein synthesis Chemical Science / PubMed Central (PMC) URL:[Link]

• A carbamoyl-protective group for tyrosine that facilitates purification of hydrophobic synthetic peptides Tetrahedron Letters URL:[Link]

• A preassembled backbone-anchored solubilizing tag to simplify native chemical ligation-based protein synthesis ChemRxiv URL:[Link]

A Comparative Guide to Mass Spectrometry Validation of Complete Nmec Deprotection

For researchers, scientists, and drug development professionals, the selective protection and deprotection of amine functionalities are critical for the successful synthesis of complex peptides and other organic molecules. The N-(1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl)methoxycarbonyl (Nmec) protecting group, a member of the enamine-type family, offers unique orthogonality in synthetic strategies. However, the ultimate success of its use hinges on the ability to confirm its complete removal. This guide provides an in-depth, technical comparison of mass spectrometry-based methods for validating complete Nmec deprotection, contrasting them with techniques used for other common amine protecting groups.

The Chemistry of Nmec Deprotection: A Prerequisite for Validation

The Nmec protecting group is prized for its stability under the acidic and basic conditions used to remove tert-butoxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) groups, respectively. This orthogonality is a cornerstone of complex, multi-step syntheses, allowing for site-specific modifications.[1] Deprotection of Nmec is typically achieved via nucleophilic attack, most commonly with a dilute solution of hydrazine.[2][3] The mechanism involves the cleavage of the enamine bond, liberating the free amine and a byproduct derived from the dimedone scaffold.

Understanding this mechanism is crucial for designing a robust validation strategy. The goal is not only to confirm the absence of the Nmec group but also to ensure that the desired product is the major species and to identify any potential side products.

Mass Spectrometry: The Gold Standard for Deprotection Validation

While other techniques can provide evidence of deprotection, mass spectrometry (MS) offers unparalleled sensitivity, specificity, and the ability to directly measure the mass-to-charge ratio (m/z) of the analyte. This allows for unambiguous confirmation of the removal of the protecting group and the identification of any incomplete reactions or side products.[4][5]

Experimental Workflow: From Reaction Quench to Data Interpretation

The general workflow for MS validation of Nmec deprotection involves several key steps, each with its own set of considerations to ensure data integrity.

Caption: Workflow for Mass Spectrometry Validation of Nmec Deprotection.

Detailed Experimental Protocol: LC-MS Validation

• Sample Preparation:

  • Following the completion of the deprotection reaction (as monitored by a preliminary method like TLC), quench the reaction appropriately.

  • Perform a workup to remove excess reagents.

  • Dissolve a small aliquot of the crude reaction mixture in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% formic acid).[5]

  • The final concentration should be in the low µg/mL to ng/mL range, depending on the sensitivity of the mass spectrometer.

• Liquid Chromatography (LC) Separation:

  • Utilize a reversed-phase HPLC column (e.g., C18) suitable for peptide or small molecule separation.

  • Employ a gradient elution method, typically with mobile phase A consisting of water with 0.1% formic acid and mobile phase B consisting of acetonitrile with 0.1% formic acid.

  • The gradient should be optimized to resolve the starting material, the deprotected product, and any potential impurities.

• Mass Spectrometry (MS) Detection:

  • Couple the LC system to an electrospray ionization (ESI) mass spectrometer.

  • Acquire data in positive ion mode.

  • Perform a full scan analysis to detect all ions within a relevant m/z range.

  • If fragmentation data is desired for structural confirmation, perform tandem MS (MS/MS) on the parent ions of interest.

• Data Analysis:

  • Extract the ion chromatograms for the expected m/z values of the Nmec-protected starting material and the fully deprotected product.

  • The mass of the Nmec group is 221.28 g/mol . Therefore, the deprotected product will have a mass that is 221.28 Da lower than the starting material.

  • The absence of the peak corresponding to the starting material and the presence of a major peak corresponding to the deprotected product confirm complete deprotection.

  • Analyze the mass spectrum for any other significant peaks that could indicate side products.

Comparison with Other Deprotection Validation Methods

The choice of validation method often depends on the protecting group being used and the available instrumentation. The following table compares MS validation for Nmec deprotection with common methods for Fmoc and Boc groups.

Feature	Mass Spectrometry (for Nmec)	UV-Vis Spectroscopy (for Fmoc)	NMR Spectroscopy (for Boc)
Principle	Direct measurement of molecular mass.	Indirect measurement of a UV-active byproduct.[6][7]	Measures the magnetic environment of protons.[8]
Information Provided	Unambiguous confirmation of deprotection, identification of incomplete reaction and side products.[4]	Real-time monitoring of the deprotection progress.[9]	Structural confirmation of the protected and deprotected product.
Sensitivity	High (pmol to fmol).	Moderate.	Low (µmol to nmol).
Quantitative?	Semi-quantitative to quantitative with appropriate standards.	Can be quantitative with a calibration curve.[6]	Can be quantitative.[8]
Key Indicator	Disappearance of starting material mass and appearance of product mass (Δm/z = -221.28).	Release of the dibenzylfulvene-piperidine adduct with an absorbance maximum around 301 nm.[7]	Disappearance of the tert-butyl proton signal (a singlet at ~1.5 ppm).[8][10]
Limitations	Requires access to a mass spectrometer, potential for ion suppression.	Indirect measurement, does not provide information on the peptide itself, not suitable for all synthesis formats.[6]	Requires a relatively pure sample, less sensitive than MS.[8]

Visualizing the Validation Logic

The decision-making process for validating deprotection can be visualized as a logical flow, with mass spectrometry providing the most definitive answers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. FAQ – frequently asked questions - Bachem [bachem.com]
• 4. waters.com [waters.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. rsc.org [rsc.org]

Comprehensive NMR Characterization and Performance Comparison of Fmoc-Tyr(Boc-Nmec)-OH in Solid-Phase Peptide Synthesis

Introduction: Overcoming the "Difficult Peptide" Bottleneck

In solid-phase peptide synthesis (SPPS), the synthesis of highly hydrophobic or amyloidogenic sequences often fails due to inter-chain hydrogen bonding and hydrophobic collapse, leading to on-resin aggregation. Even if synthesis is successful, purifying these highly insoluble "difficult peptides" via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) presents a massive bottleneck.

To circumvent this, the Undén group developed the Boc-Nmec (Boc-N-methyl-N-[2-(methylamino)ethyl]carbamoyl) protecting group . Commercially available as Fmoc-Tyr(Boc-Nmec)-OH (CAS: 1033814-21-9), this building block serves a dual purpose: it protects the reactive phenolic oxygen of tyrosine during SPPS and acts as a transient, solubility-enhancing cationic tag during HPLC purification.

This guide provides an in-depth mechanistic analysis, NMR characterization strategies, and a quantitative performance comparison of Fmoc-Tyr(Boc-Nmec)-OH against traditional SPPS alternatives.

Structural & NMR Characterization of Fmoc-Tyr(Boc-Nmec)-OH

Validating the structural integrity of Fmoc-Tyr(Boc-Nmec)-OH prior to SPPS is critical. However, standard 1D 1 H NMR characterization of this intermediate frequently traps inexperienced chemists due to the presence of rotamers .

The Causality of NMR Peak Splitting

The Nmec group contains an N -methyl carbamate bond. Due to the resonance between the carbamate nitrogen lone pair and the carbonyl oxygen, this C-N bond possesses significant partial double-bond character. The resulting high rotational energy barrier ( ΔG‡≈16−18 kcal/mol) restricts bond rotation, leading to cis and trans rotamers that exchange slowly on the NMR timescale at room temperature (298 K).

Consequently, the 1 H NMR spectrum will appear as a pseudo-mixture (often in a 60:40 or 70:30 ratio), exhibiting peak doubling for the N -methyl singlets ( ∼ 2.8–3.0 ppm) and the ethyl bridge multiplets ( ∼ 3.3–3.5 ppm).

Variable-Temperature (VT) NMR Resolution

To definitively prove that the peak doubling is due to rotameric states rather than chemical impurities, Variable-Temperature NMR (VT-NMR) is required. By heating the sample to 330 K in DMSO- d6​ , the thermal energy overcomes the rotational barrier, increasing the exchange rate and coalescing the split signals into sharp, time-averaged singlets.

Performance Comparison: Fmoc-Tyr(Boc-Nmec)-OH vs. Alternatives

How does Fmoc-Tyr(Boc-Nmec)-OH stack up against other strategies used to synthesize difficult peptides, such as standard protection, pseudoproline dipeptides, and O-acyl isopeptides?

Table 1: Comparative Efficacy of Solubilizing SPPS Strategies

Parameter	Fmoc-Tyr(Boc-Nmec)-OH	Fmoc-Tyr(tBu)-OH (Standard)	Pseudoproline Dipeptides	O-Acyl Isopeptides
Primary Function	Post-cleavage solubility enhancement via cationic tag.	Standard side-chain protection.	On-resin aggregation disruption (kinks backbone).	On-resin aggregation disruption & solubility enhancement.
Sequence Dependency	Requires a Tyrosine residue.	Requires a Tyrosine residue.	Requires Ser, Thr, or Cys residues.	Requires Ser or Thr residues.
HPLC Solubility	Excellent (Adds a +1 charge at acidic/neutral pH).	Poor (Native hydrophobicity retained).	Poor (Reverts to native peptide during TFA cleavage).	Good (Transient primary amine generated).
Deprotection Mechanism	Intramolecular cyclization (Mild base, pH 8.5).	Global TFA cleavage.	Global TFA cleavage.	O-to-N acyl shift (Mild base, pH 7.5).
Byproducts	1,3-dimethylimidazolidin-2-one (easily washed away).	Isobutylene / tBu-cations.	Acetone / Aldehydes.	None (Traceless rearrangement).

Analytical Insight: While pseudoprolines are the gold standard for preventing on-resin aggregation, they offer zero assistance during post-cleavage HPLC purification, as they revert to native Ser/Thr upon TFA treatment . Fmoc-Tyr(Boc-Nmec)-OH is superior when the primary bottleneck is the aqueous insolubility of the crude peptide during RP-HPLC.

Mechanistic Pathway Visualization

The elegance of the Nmec group lies in its self-immolative traceless cleavage. During the 95% TFA cleavage step, the Boc group is removed, unmasking a secondary amine. This protonated amine acts as a solubilizing tag for HPLC. Once purified, shifting the pH to 8.5 deprotonates the amine, perfectly positioning it for a 5-exo-trig nucleophilic attack on the carbamate carbonyl. The phenoxide of the tyrosine acts as an excellent leaving group, releasing the native peptide and a harmless urea byproduct.

Fig 1. Mechanistic workflow of Nmec-assisted peptide solubilization and traceless deprotection.

Experimental Protocols: A Self-Validating System

Protocol 1: VT-NMR Validation of Fmoc-Tyr(Boc-Nmec)-OH

This protocol utilizes thermal cycling as a self-validating checkpoint to distinguish rotamers from structural degradation.

• Sample Preparation: Dissolve 15 mg of Fmoc-Tyr(Boc-Nmec)-OH in 0.6 mL of anhydrous DMSO- d6​ . Transfer to a standard 5 mm NMR tube.

• Ambient Acquisition (298 K): Acquire a standard 1D 1 H NMR spectrum. Note the peak doubling at the N -methyl regions ( ∼ 2.8 ppm) and the Boc region ( ∼ 1.4 ppm).

• Heating Phase (330 K): Equilibrate the NMR probe to 330 K for 10 minutes. Re-acquire the spectrum. The split peaks must coalesce into sharp singlets, confirming the rotameric nature of the carbamate bond.

• Validation Phase (Cooling): Cool the probe back to 298 K and acquire a final spectrum. The reappearance of the peak doubling validates that the coalescence was due to rotational dynamics, not thermal degradation of the compound.

Protocol 2: SPPS Incorporation and Traceless Deprotection

• Coupling: Dissolve Fmoc-Tyr(Boc-Nmec)-OH (3.0 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6.0 eq) and couple to the resin-bound peptide for 60 minutes.

• Cleavage: Treat the resin with TFA/TIS/H 2​ O (95:2.5:2.5) for 2 hours. The Boc group is cleaved concurrently with the resin linkage.

• Purification: Precipitate the crude cationic peptide in cold diethyl ether. Dissolve in 0.1% TFA in H 2​ O/MeCN and purify via RP-HPLC. The cationic Nmec tag will significantly shift the retention time compared to the native peptide.

• Traceless Removal: Dissolve the purified intermediate in a 3:7 mixture of DMF/H 2​ O. Add N -methylmorpholine (10 eq) to adjust the pH to ∼ 8.5. Stir at room temperature for 4–8 hours.

• LC-MS Validation: Monitor the reaction via LC-MS. The reaction is complete when the mass shifts from [M+H]+ to [M−114+H]+ , corresponding to the loss of the 1,3-dimethylimidazolidin-2-one byproduct.

References

• Wahlström, K., Planstedt, O., & Undén, A. (2008). "A new protecting group for tyrosine in solid-phase peptide synthesis which facilitates purification by HPLC." Tetrahedron Letters, 49(24), 3921-3924. URL:[Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455-2504. URL:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Fmoc-Tyr(Boc-Nmec)-OH

This guide provides an in-depth, procedural framework for the safe and compliant disposal of Fmoc-Tyr(Boc-Nmec)-OH, a specialized amino acid derivative crucial in peptide synthesis and drug development. Adherence to these protocols is essential for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. This document is designed for researchers, scientists, and drug development professionals, offering value beyond the product by fostering a culture of safety and responsibility.

Hazard Assessment and Chemical Profile

The main hazards are associated with physical contact and inhalation of dust particles.[4] It is not classified as a hazardous substance, but good laboratory practices mandate handling it as a potentially hazardous chemical.[5][6] It is known to be incompatible with strong oxidizing agents.[7]

Table 1: Key Properties and Hazard Summary for Fmoc-Protected Tyrosine Derivatives

Property	Value / Information	Source(s)
CAS Number	1033814-21-9	[2]
Molecular Formula	C34H39N3O8	[2]
Appearance	White to off-white solid (assumed)	[1]
Storage Temperature	2-8°C	[2]
Primary Hazards	May cause skin, eye, and respiratory tract irritation.[1] Toxicological properties are not fully known.[1] Avoid dust formation.[4][7]	[1][4][7]
Incompatibilities	Strong oxidizing agents.	[7]
Environmental Hazards	Do not allow the product to enter drains; discharge into the environment must be avoided.[4][7]	[4][7]

Mandatory Personal Protective Equipment (PPE)

Before handling Fmoc-Tyr(Boc-Nmec)-OH for any purpose, including disposal, the following PPE is mandatory to minimize exposure risk.[8]

• Eye Protection : Wear chemical safety goggles or a face shield (minimum 8 inches) that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][8]

• Hand Protection : Use chemical-resistant gloves, such as nitrile gloves. Gloves must be inspected before use and disposed of after handling the chemical waste.[5][7]

• Body Protection : A laboratory coat or other protective clothing is required to prevent skin contact.[8]

• Respiratory Protection : If there is a risk of generating dust, a NIOSH-approved N95-type particle filter respirator is recommended.[1] All handling of the solid compound should ideally occur in a chemical fume hood.[9]

Waste Segregation: The First Line of Defense

Proper segregation of chemical waste is a cornerstone of laboratory safety and regulatory compliance, preventing potentially hazardous reactions and ensuring correct disposal pathways.[10] Fmoc-Tyr(Boc-Nmec)-OH waste must never be disposed of in regular trash or down the sewer system.[8][10]

Caption: Initial decision point for segregating Fmoc-Tyr(Boc-Nmec)-OH waste.

Step-by-Step Disposal Protocols

The disposal process must be methodical and align with your institution's Environmental Health and Safety (EHS) guidelines, which are based on federal and state regulations such as the Resource Conservation and Recovery Act (RCRA).[10][11]

Protocol 4.1: Solid Waste Disposal

This stream includes expired or unreacted Fmoc-Tyr(Boc-Nmec)-OH powder, contaminated weigh boats, gloves, and paper towels.

• Collection : Gather all solid waste into a designated, chemically compatible container with a secure, leak-proof lid.[8][11] A high-density polyethylene (HDPE) container is a suitable choice.

• Labeling : Clearly label the container with a "Hazardous Waste" label.[11] The label must include:

  • The full chemical name: "Fmoc-Tyr(Boc-Nmec)-OH".

  • The words "Hazardous Waste".

  • An accumulation start date.

  • Any other identifiers required by your institution's EHS program.[8]

• Storage : Store the sealed container in a designated satellite accumulation area or a central hazardous waste storage area.[10][11] This area must be well-ventilated, secure, and away from incompatible materials.[10]

• Final Disposal : Arrange for pickup and disposal through your institution's certified chemical waste management vendor.[8]

Protocol 4.2: Liquid Waste Disposal

This stream includes solutions containing Fmoc-Tyr(Boc-Nmec)-OH, such as reaction mixtures or solvent rinses (e.g., from DMF or DCM).

• Segregation : Liquid waste must be segregated based on the solvent type. The most common distinction is between halogenated and non-halogenated solvents. Do not mix these streams.

• Collection : Pour liquid waste into a designated, properly vented, and chemically resistant waste container (e.g., a safety can or glass bottle with secondary containment).[11] Do not fill containers beyond 90% capacity to allow for vapor expansion.[11]

• Labeling : Label the liquid waste container clearly with a "Hazardous Waste" label. List all chemical constituents and their approximate percentages, including Fmoc-Tyr(Boc-Nmec)-OH and all solvents.

• Storage : Store the sealed liquid waste container in a designated, well-ventilated area with secondary containment to prevent spills.[10]

• Final Disposal : Coordinate with your institution's EHS department for collection by a licensed hazardous waste disposal company.

Protocol 4.3: Contaminated Sharps and Glassware

• Rinsing : Whenever possible, rinse contaminated glassware (e.g., reaction flasks, beakers) with a small amount of a suitable solvent. Collect this rinseate as liquid chemical waste.

• Disposal :

  • Broken Glassware : Place cleaned, broken glassware in a designated "Broken Glass" box. If the glassware cannot be decontaminated, it must be disposed of as solid hazardous waste.

  • Sharps : Needles or other sharps used to handle solutions must be placed in a designated sharps container.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate risks.[12]

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Assess the Spill : Determine the extent and nature of the spill. For a small spill of solid material, proceed with cleanup only if you are trained and have the appropriate PPE and materials. For large spills, contact your institution's EHS or emergency response team immediately.

• Cleanup (Small Spills) :

  • Wear the full PPE detailed in Section 2.

  • Avoid generating dust.[1] Gently cover the spill with an absorbent material.

  • Use appropriate tools, such as a plastic dustpan and brush, to carefully sweep up the spilled material and absorbent.[1][13]

  • Place all contaminated materials into a designated hazardous waste container.[1]

• Decontamination : Decontaminate the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Reporting : Report the incident to your supervisor and EHS department in accordance with institutional policy.

Disposal Workflow Visualization

The following diagram outlines the complete workflow from waste generation to final disposal, providing a clear, logical path for laboratory personnel.

Caption: Complete workflow for Fmoc-Tyr(Boc-Nmec)-OH waste disposal.

References

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Tyr(All)-OH. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Tyr(tBu)-OH. Retrieved from [Link]

• AAPPTec. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• CATO. (n.d.). Fmoc-Tyr(Boc-Nmec)-OH. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). Hazardous Waste Operations and Emergency Response (HAZWOPER). Retrieved from [Link]

• CEM Corporation. (2020, November). Safety Data Sheet: Fmoc-L-Tyr(tBu)-OH. Retrieved from [Link]

• Anaspec. (2021, February 17). Safety Data Sheet (SDS). Retrieved from [Link]

• Halcyon Environmental. (2023, April 26). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. Retrieved from [Link]

• A-A Collective. (2025, November 26). Storing and Handling Peptides: Best Practices for Peptides. Retrieved from [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. 1033814-21-9 | Fmoc-Tyr(Boc-Nmec)-OH - CATO: Reference Materials, Standards, Testing, Intermediates [en.cato-chem.com]
• 3. peptide.com [peptide.com]
• 4. echemi.com [echemi.com]
• 5. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 6. anaspec.com [anaspec.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. peptidesuk.com [peptidesuk.com]
• 10. danielshealth.com [danielshealth.com]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 12. Hazardous Waste Operations and Emergency Response (HAZWOPER) - Overview | Occupational Safety and Health Administration [osha.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Fmoc-Tyr(Boc-Nmec)-OH

An essential component of maintaining scientific integrity and laboratory safety is understanding the specific operational risks associated with specialized chemical reagents. Fmoc-Tyr(Boc-Nmec)-OH (CAS: 1033814-21-9) is a sterically hindered, complex amino acid building block utilized primarily in solid-phase peptide synthesis (SPPS)[1].

While Fmoc-protected amino acids are not universally classified as acutely toxic under standard GHS criteria, their physical properties—combined with the aggressive solvents required for their dissolution—create specific exposure pathways that demand rigorous Personal Protective Equipment (PPE) and handling protocols[2].

This guide provides a self-validating, step-by-step operational and disposal framework designed to protect researchers from both particulate and solvent-mediated hazards.

Risk Causality & Hazard Identification

To design an effective PPE strategy, we must first understand the causality behind the risks associated with Fmoc-Tyr(Boc-Nmec)-OH:

• Electrostatic Particulate Dispersion (Inhalation Risk): As a lyophilized or finely milled powder, this compound is highly susceptible to static charge. Opening a vial in an unventilated space can create an invisible micro-dust cloud. Inhalation of these peptide building blocks can trigger respiratory tract irritation and potential sensitization[3].

• Carrier-Mediated Transdermal Absorption (Skin Risk): During SPPS, this compound is typically dissolved in polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM). These solvents act as aggressive penetration enhancers. If the dissolved Fmoc-Tyr(Boc-Nmec)-OH breaches the skin barrier, the highly lipophilic Fmoc group facilitates rapid transdermal tissue absorption, elevating the risk of systemic exposure[4].

Core PPE Matrix: The "Armor"

The following table summarizes the quantitative specifications and scientific rationale for the required PPE when handling this compound.

PPE Category	Specification / Standard	Causality & Scientific Rationale
Respiratory	N95 or P100 Particulate Respirator (NIOSH approved)	Protects against electrostatic micro-dust dispersion during powder transfer and weighing[4].
Hand Protection	Double-layered Nitrile Gloves (Outer: ≥8 mil, Inner: ≥4 mil)	The outer glove protects against immediate solvent (DMF/DCM) splash; the inner glove provides a secondary barrier against carrier-mediated transdermal absorption.
Eye/Face	ANSI Z87.1 / EN 166 Safety Goggles	Prevents ocular exposure to both airborne fine powder and aggressive coupling solvents during dissolution[2].
Body	Flame-resistant Lab Coat & Disposable Tyvek Sleeves	Prevents particulate accumulation on street clothing and provides critical splash resistance during solvent addition.

Operational Workflow: Self-Validating Protocols

To ensure maximum safety, every handling step must include a built-in validation mechanism to confirm the integrity of the safety protocol.

Phase 1: Pre-Operation & Weighing

• Environmental Setup: Activate the chemical fume hood or powder containment enclosure.

  • Validation: Hold a delicate tissue near the sash opening; it should gently pull inward, confirming negative pressure.

• PPE Donning: Equip the PPE matrix outlined above.

  • Validation: Perform a visual inflation test of the nitrile gloves prior to donning to ensure zero micro-punctures.

• Static Mitigation: Use an anti-static gun (ionizer) on the weighing spatula and the receiving vessel to prevent the powder from jumping.

• Transfer: Carefully weigh the required amount of Fmoc-Tyr(Boc-Nmec)-OH onto a creased weighing paper or directly into the reaction vial.

Phase 2: Dissolution & Activation

• Solvent Addition: Inside the fume hood, add the required volume of DMF, NMP, or DCM to the vial containing the powder.

• Agitation: Cap the vial tightly and vortex or sonicate until completely dissolved.

  • Validation: Perform a visual inspection against a light source. The solution must be 100% clear. Any remaining particulates indicate incomplete dissolution, which raises the risk of downstream synthesizer clogging and unexpected exposure during maintenance.

• Transfer to Synthesizer: Use a sealed syringe or automated transfer line to move the activated amino acid into the peptide synthesizer.

Spill Management & Disposal Plan

Waste generated from Fmoc-Tyr(Boc-Nmec)-OH must be managed strictly according to environmental control regulations[5].

Spill Response Protocol

• Solid Powder Spill: Do not dry sweep, as this aerosolizes the peptide dust. Use a damp paper towel (wetted with water or isopropanol) to gently wipe up the powder. Place the contaminated towels in a sealed hazardous waste bag[6].

• Liquid Solution Spill: Absorb the solvent-peptide mixture with an inert material (e.g., vermiculite or sand). Do not use combustible materials like sawdust. Scoop the absorbent into an appropriate chemical waste container and leave the fume hood running to clear residual vapors[2].

Chemical Waste Segregation

• Solid Waste: Contaminated vials, spatulas, and weighing paper must be placed in a sealed, labeled solid hazardous waste container.

• Liquid Waste:

  • If dissolved in DMF/NMP: Dispose of in the Non-Halogenated organic waste carboy.

  • If dissolved in DCM: Dispose of in the Halogenated organic waste carboy.

Workflow Visualization

Fig 1: PPE integration and operational workflow for Fmoc-Tyr(Boc-Nmec)-OH handling.

References

• Safety Data Sheet: Fmoc-L-Tyr(PO3H2)-OH. Iris Biotech GmbH. Available at:[Link]

• Safety Data Sheet: Fmoc-L-Tyr(tBu)-OH. CEM Corporation. Available at: [Link]

Sources

• 1. 1033814-21-9 | Fmoc-Tyr(Boc-Nmec)-OH - CATO: Reference Materials, Standards, Testing, Intermediates [en.cato-chem.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 5. peptide.com [peptide.com]
• 6. media.iris-biotech.de [media.iris-biotech.de]